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Abstract
DSP-0565 is a novel, broad-spectrum anticonvulsant agent identified through a targeted drug

discovery program. Preclinical studies have demonstrated its efficacy in a variety of seizure

models, suggesting a mechanism of action related to the GABAergic system. This technical

guide provides a comprehensive overview of the discovery, preclinical development, and

metabolic profile of DSP-0565. Due to the limited availability of public data, this document

summarizes the existing information and provides generalized experimental frameworks.

Introduction
Epilepsy is a chronic neurological disorder characterized by recurrent seizures, affecting

millions worldwide. Current antiepileptic drugs (AEDs), while effective for many, are associated

with significant side effects and a substantial portion of patients remain refractory to treatment.

This necessitates the discovery and development of novel AEDs with improved efficacy and

safety profiles. DSP-0565, chemically identified as 2-(2'-fluoro-[1,1'-biphenyl]-2-yl)acetamide,

emerged from a lead optimization program as a promising candidate with a broad spectrum of

anticonvulsant activity.
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The discovery of DSP-0565 was the result of a focused lead optimization effort starting from an

initial hit compound, 2'-fluoro-N-methyl-[1,1'-biphenyl]-2-sulfonamide. The primary goal of this

program was to identify a novel chemical entity with a broad anticonvulsant profile, similar to

that of valproic acid, but with an improved safety and pharmacokinetic profile.

The optimization process is depicted in the workflow below:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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